2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole

• IUPAC Name: 2-[(4-iodophenyl)methylsulfanyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C15H11IN2OS/c16-13-8-6-11(7-9-13)10-20-15-18-17-14(19-15)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key: CUKGVNQBBHGDQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)SCC3=CC=C(C=C3)I
• Molecular Formula: C15H11IN2OS
• Molecular Weight: 394.2 g/mol

Description

2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a multi-step process and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole is not fully understood. However, it is believed that this compound exerts its effects by modulating various signaling pathways in the body. For example, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the development and progression of cancer.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, studies have shown that this compound has anti-inflammatory, antioxidant, and anticancer properties. Additionally, this compound has been shown to improve glucose metabolism and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole in lab experiments is its potential application in various fields. Additionally, this compound is relatively easy to synthesize and has a high degree of purity. However, one of the main limitations of using this compound in lab experiments is its potential toxicity. Therefore, caution should be taken when handling this compound and appropriate safety measures should be taken.

Future Directions

There are several future directions for the study of 2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole. One direction is the further investigation of its potential applications in the treatment of various diseases. Additionally, the development of new synthetic methods for this compound and its derivatives could lead to the discovery of new compounds with improved properties. Finally, the study of the mechanism of action of this compound could lead to the development of new drugs with improved efficacy and safety profiles.
In conclusion, this compound is a heterocyclic compound that has shown promising results in various fields. Its potential applications in medicinal chemistry and materials science make it an attractive compound for further study. However, caution should be taken when handling this compound due to its potential toxicity. Further investigation of this compound and its derivatives could lead to the discovery of new compounds with improved properties and potential applications.

Scientific Research Applications

2-[(4-iodobenzyl)thio]-5-phenyl-1,3,4-oxadiazole has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation. In the field of materials science, this compound has been used as a building block for the synthesis of various organic materials such as polymers and liquid crystals.